Cas no 1314765-69-9 (2-(2-chloro-3-fluorophenyl)propan-2-amine)

• Product Name: 2-(2-chloro-3-fluorophenyl)propan-2-amine
• CAS No: 1314765-69-9
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6411360
• PubChem ID: 83697418
• Update Time: 2025-06-07

2-(2-chloro-3-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-fluorophenyl)propan-2-amine
• Benzenemethanamine, 2-chloro-3-fluoro-α,α-dimethyl-
• 1314765-69-9
• SCHEMBL17972848
• EN300-1966042

• Inchi： 1S/C9H11ClFN/c1-9(2,12)6-4-3-5-7(11)8(6)10/h3-5H,12H2,1-2H3
• InChI Key： ZVRNFSNAJXPIGX-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)N)=CC=CC(F)=C1Cl

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 244.7±25.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Additional information on 2-(2-chloro-3-fluorophenyl)propan-2-amine

Introduction to 2-(2-chloro-3-fluorophenyl)propan-2-amine (CAS No. 1314765-69-9)

2-(2-chloro-3-fluorophenyl)propan-2-amine, with the CAS number 1314765-69-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and fluorine-substituted phenyl group attached to a propan-2-amine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2-chloro-3-fluorophenyl)propan-2-amine can be represented as follows: C₉H₁₀ClFN₂. The presence of the chloro and fluoro substituents on the phenyl ring significantly influences the compound's electronic and steric properties, which in turn affect its reactivity and biological activity. These substituents can modulate the compound's binding affinity to various receptors and enzymes, making it a versatile scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the use of 2-(2-chloro-3-fluorophenyl)propan-2-amine as a lead compound for the development of drugs targeting specific diseases. One notable area of research is its potential application in the treatment of neurological disorders. Studies have shown that this compound exhibits selective binding to certain neurotransmitter receptors, which could be leveraged to develop new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

A key aspect of the research on 2-(2-chloro-3-fluorophenyl)propan-2-amine involves its pharmacological profile. Preclinical studies have demonstrated that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics are crucial for ensuring that the compound can effectively reach its intended target sites in the body and maintain therapeutic concentrations over an extended period.

The safety profile of 2-(2-chloro-3-fluorophenyl)propan-2-amine has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for further clinical development.

In addition to its potential therapeutic applications, 2-(2-chloro-3-fluorophenyl)propan-2-amine has also been studied for its use as a research tool in biochemical assays. Its ability to selectively bind to specific receptors and enzymes makes it useful for investigating the mechanisms underlying various biological processes. For example, it has been used to study the role of certain neurotransmitter receptors in synaptic transmission and neuronal signaling.

The synthesis of 2-(2-chloro-3-fluorophenyl)propan-2-amine has been optimized using various synthetic routes, with a focus on improving yield and reducing production costs. One common approach involves the reaction of 2-chloro-3-fluorobenzaldehyde with acetone in the presence of a suitable catalyst, followed by reductive amination to form the final amine product. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a large scale.

The current landscape of research on 2-(2-chloro-3-fluorophenyl)propan-2-amine is highly dynamic, with ongoing studies exploring its potential applications in various fields. For instance, recent studies have investigated its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. Additionally, there is growing interest in using computational methods to predict and optimize the properties of derivatives of this compound, further enhancing its utility in drug discovery.

In conclusion, 2-(2-chloro-3-fluorophenyl)propan-2-amine (CAS No. 1314765-69-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.